methyl 4-chloro-1-(difluoromethyl)-1H-pyrazole-5-carboxylate
Overview
Description
“Methyl 4-chloro-1-(difluoromethyl)-1H-pyrazole-5-carboxylate” is a chemical compound with the molecular formula C6H5ClF2N2O2 . It is used in pharmaceutical testing .
Synthesis Analysis
The synthesis of this compound involves a reaction with water and lithium hydroxide in tetrahydrofuran and methanol at 20℃ for 1 hour . This is followed by a reaction with hydrogen chloride in water . The solvents are then evaporated at reduced pressure. The residue is dissolved in water and acidified with hydrochloric acid . The product is then extracted with ethyl acetate, dried over sodium sulphate, and evaporated at reduced pressure to yield a white solid .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound have been described in the Synthesis Analysis section. The reaction involves the use of lithium hydroxide and hydrogen chloride . The reaction conditions and the process have been described in detail .properties
IUPAC Name |
methyl 4-chloro-2-(difluoromethyl)pyrazole-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClF2N2O2/c1-13-5(12)4-3(7)2-10-11(4)6(8)9/h2,6H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTKVZIIXIVDUKL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=NN1C(F)F)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClF2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.56 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 4-chloro-1-(difluoromethyl)-1H-pyrazole-5-carboxylate | |
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